Cas no 7124-49-4 (1,3,8-Naphthalenetriol)

1,3,8-Naphthalenetriol structure
1,3,8-Naphthalenetriol structure
Product Name:1,3,8-Naphthalenetriol
CAS No:7124-49-4
MF:C10H8O3
MW:176.168723106384
CID:531050
PubChem ID:439428
Update Time:2025-04-19

1,3,8-Naphthalenetriol Chemical and Physical Properties

Names and Identifiers

    • 1,3,8-Naphthalenetriol
    • naphthalene-1,3,8-triol
    • CHEBI:18393
    • 7124-49-4
    • USWUTUCXLQBQCG-UHFFFAOYSA-N
    • DTXSID90331411
    • SCHEMBL2023306
    • NS00076817
    • Q27103047
    • C01173
    • 1,3,8-Trihydroxynaphthalene
    • 1,3,8-Naphthalenertriol
    • Inchi: 1S/C10H8O3/c11-7-4-6-2-1-3-8(12)10(6)9(13)5-7/h1-5,11-13H
    • InChI Key: USWUTUCXLQBQCG-UHFFFAOYSA-N
    • SMILES: OC1C=C(C=C2C=CC=C(C2=1)O)O

Computed Properties

  • Exact Mass: 176.047344113g/mol
  • Monoisotopic Mass: 176.047344113g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 183
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 60.7Ų
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